1-(2,5-Difluorophenyl)-2-methylpropan-1-one
Overview
Description
1-(2,5-Difluorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H10F2O and its molecular weight is 184.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorination Studies
The fluorination of 2-methylpropane, closely related to 1-(2,5-difluorophenyl)-2-methylpropan-1-one, has been studied over cobalt trifluoride at 140-200°C. This process yields a mixture of polyfluoro(2-methylpropanes) and polyfluorobutanes, demonstrating a preference for compounds where the tertiary hydrogen is replaced by fluorine. This research offers insights into the fluorination pathways and potential applications in the development of fluorinated compounds (Burdon, Huckerby & Stephens, 1977).
Photochemical Studies
Research on the photosensitized carbon-carbon bond cleavage of radical cations, including those similar to this compound, has provided valuable insights. This study explores the reactivity of radical cations under electron transfer conditions, contributing to our understanding of photochemical processes in organic chemistry (Okamoto & Arnold, 1985).
Reactions of Perfluoroalkyl Derivatives
Research into the reactions of perfluorovinylsulphur pentafluoride, related to this compound, reveals its interaction with various chemicals under different conditions. These studies offer insights into the behavior of perfluoroalkyl derivatives in organic synthesis (Banks et al., 1974).
Synthesis and Structural Studies
Studies on the synthesis and structural characterization of compounds similar to this compound, like 2-[(Anthracene-9-ylmethylene)amino]-2-methylpropane-1,3-diol, have provided important insights into the molecular structure and properties of these compounds, which could be relevant for various applications in chemistry and material science (Pavitha et al., 2017).
Organolithium and Organomagnesium Chemistry
Research on 2,5-difluorophenyl lithium and 2,5-difluorophenyl Grignard reagents has provided valuable information on their preparation, thermal stability, and reactions with aldehydes and ketones. These studies are significant for understanding the synthetic applications of organometallic compounds in chemistry (Scott et al., 2004).
Photopolymerization Studies
Research on copolymeric systems with side-chain moieties similar to this compound demonstrates their use as photoinitiators in ultraviolet-curable pigmented coatings. This research has implications for developing advanced materials and coatings with specific light-induced curing properties (Angiolini et al., 1997).
Properties
IUPAC Name |
1-(2,5-difluorophenyl)-2-methylpropan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O/c1-6(2)10(13)8-5-7(11)3-4-9(8)12/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJXOHSNBJKFWMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C1=C(C=CC(=C1)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.